Cas no 2228136-32-9 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine
• CAS No: 2228136-32-9
• MF: C₈H₉ClF₅N₃
• MW: 277.622177839279
• CID: 6006766
• PubChem ID: 165633437
• Update Time: 2025-06-14

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine
• 2228136-32-9
• EN300-1961753
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-3,3-difluoropropan-1-amine

• Inchi： 1S/C8H9ClF5N3/c1-17-6(9)4(3(2-15)7(10)11)5(16-17)8(12,13)14/h3,7H,2,15H2,1H3
• InChI Key： KKSLKXAXNAYUPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C(F)F)CN

Computed Properties

• Exact Mass: 277.0405158g/mol
• Monoisotopic Mass: 277.0405158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine (CAS No. 2228136-32-9)

The compound 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine (CAS No. 2228136-32-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a pyrazole core substituted with chloro, methyl, and trifluoromethyl groups, coupled with a 3,3-difluoropropan-1-amine side chain. Such a combination of functional groups makes it a subject of interest in various research fields, including medicinal chemistry, agrochemicals, and material science.

One of the key reasons for the growing interest in 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine is its potential role in the development of novel pharmaceutical intermediates. Researchers are particularly intrigued by its fluorinated and heterocyclic components, which are often associated with enhanced bioavailability and metabolic stability. These attributes are critical in the design of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

In the agrochemical sector, the compound's chloro and trifluoromethyl substituents suggest potential utility as a crop protection agent. Fluorinated compounds are known for their ability to improve the efficacy and environmental profile of pesticides and herbicides. As sustainability becomes a global priority, the demand for eco-friendly agrochemicals is rising, and 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine could play a pivotal role in meeting this need.

From a synthetic chemistry perspective, the compound's multi-functionalized pyrazole core presents both challenges and opportunities. The presence of difluoropropan-1-amine adds complexity to its synthesis, requiring advanced techniques such as transition-metal catalysis or flow chemistry. These methods are increasingly popular in modern laboratories, as they align with the principles of green chemistry and atom economy.

The CAS No. 2228136-32-9 identifier is essential for researchers and regulatory bodies to track this compound accurately. In databases and scientific literature, this identifier ensures that all studies and applications are correctly attributed. Given the compound's potential, it is likely to appear in more patent filings and research papers in the coming years.

Another area of interest is the compound's potential in material science. Fluorinated compounds are often used in the development of high-performance polymers and liquid crystals. The unique electronic properties imparted by the trifluoromethyl group could make 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine a valuable building block for advanced materials.

As the scientific community continues to explore the applications of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine, safety and environmental impact remain paramount. While the compound is not classified as a hazardous substance, rigorous testing is necessary to ensure its safe handling and disposal. This aligns with the broader trend of responsible innovation in the chemical industry.

In conclusion, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-3,3-difluoropropan-1-amine (CAS No. 2228136-32-9) represents a fascinating intersection of chemistry and innovation. Its diverse potential applications, from pharmaceuticals to agrochemicals and materials, make it a compound worth watching. As research progresses, it is expected to contribute significantly to advancements in multiple scientific disciplines.